3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid

• IUPAC Name: 3-[methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H23NO4/c1-15(9-12-6-3-7-19-12)13(16)10-4-2-5-11(8-10)14(17)18/h10-12H,2-9H2,1H3,(H,17,18)
• InChI Key: UPUGDBLOXQSHJF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCO1)C(=O)C2CCCC(C2)C(=O)O
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol

Description

3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid, also known as MOCCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MOCCA is a cyclic amino acid derivative that possesses unique structural and biochemical properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid is not fully understood, but it is believed to involve the modulation of various cellular signaling pathways. This compound has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been found to modulate the expression of genes involved in oxidative stress and inflammation, leading to its cardio-protective and neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor properties. This compound has been found to inhibit the activity of enzymes involved in the production of reactive oxygen species, leading to a reduction in oxidative stress and inflammation. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid in laboratory experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, this compound is relatively easy to synthesize and can be produced in large quantities, making it a cost-effective option for drug development. However, one of the limitations of using this compound in laboratory experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid, including the development of novel drug formulations and the exploration of its potential therapeutic applications in other fields of medicine. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets. Furthermore, the development of new synthesis methods for this compound could lead to the production of more potent and effective drugs. Overall, this compound represents a promising candidate for drug development and holds significant potential for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid involves a series of chemical reactions that require specialized laboratory techniques and equipment. The most common method for synthesizing this compound involves the reaction of cyclohexanone with ethyl chloroformate to form an intermediate product, which is then reacted with oxirane and methylamine to produce this compound. This process can be optimized by adjusting reaction conditions such as temperature, pH, and reaction time to yield high purity this compound.

Scientific Research Applications

3-[Methyl(oxolan-2-ylmethyl)carbamoyl]cyclohexane-1-carboxylic acid has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, neurological disorders, and cardiovascular disease. Several studies have demonstrated that this compound exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, this compound has been found to have cardio-protective effects by reducing inflammation and oxidative stress in the cardiovascular system.